Cas no 129449-57-6 (Phenanthro4,5-cde1,2dithiin)

• Product Name: Phenanthro4,5-cde1,2dithiin
• CAS No: 129449-57-6
• MF: C₁₄H₈S₂
• MW: 240.343320846558
• CID: 3704429
• PubChem ID: 101230441
• Update Time: 2025-06-03

Phenanthro4,5-cde1,2dithiin Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,5-cde][1,2]dithiin
• Phenanthro[4,5-cde][1,2]dithiine
• Phenanthro[4,5-cde][1,2]dithiin Ring Parent
• starbld0005281
• 2,3-dithiatetracyclo[6.6.2.04,16.011,15]hexadeca-1(14),4,6,8(16),9,11(15),12-heptaene
• 129449-57-6
• Phenanthro4,5-cde1,2dithiin

• Inchi： 1S/C14H8S2/c1-3-9-7-8-10-4-2-6-12-14(10)13(9)11(5-1)15-16-12/h1-8H
• InChI Key： VUTKQLWOXXWLHM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C3C=CC4=CC=CC(=C4C3=2)S1

Computed Properties

• Exact Mass: 240.00674260g/mol
• Monoisotopic Mass: 240.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Phenanthro4,5-cde1,2dithiin

Phenanthro[4,5-cde]1,2-dithiin: A Comprehensive Overview

Phenanthro[4,5-cde]1,2-dithiin (CAS No. 129449-57-6) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its fused ring system, which combines aromatic and sulfur-containing moieties. The phenanthro[4,5-cde]1,2-dithiin structure exhibits a distinctive arrangement of benzene rings and thiophene-like units, making it a subject of interest for researchers exploring novel materials with potential applications in electronics and optoelectronics.

Recent studies have highlighted the importance of phenanthro[4,5-cde]1,2-dithiin in the development of advanced materials. Its electronic properties, particularly its ability to act as a semiconductor in thin-film transistor (TFT) applications, have been extensively investigated. Researchers have found that the compound's unique π-conjugated system allows for efficient charge transport, making it a promising candidate for use in flexible electronics and organic light-emitting diodes (OLEDs). The integration of phenanthro[4,5-cde]1,2-dithiin into such devices has shown improved device performance compared to traditional materials.

The synthesis of phenanthro[4,5-cde]1,2-dithiin involves a multi-step process that typically begins with the preparation of precursor molecules. These precursors undergo various coupling reactions to form the final product. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For instance, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields. This development is crucial for its potential commercialization in high-tech industries.

One of the most exciting aspects of phenanthro[4,5-cde]1,2-dithiin research is its application in energy-related technologies. Studies have demonstrated that this compound can serve as an effective photosensitizer in dye-sensitized solar cells (DSSCs). Its ability to absorb visible light and efficiently transfer electrons makes it a valuable component in enhancing the efficiency of such devices. Furthermore, its thermal stability under operating conditions ensures long-term durability, which is essential for practical applications.

Another area where phenanthro[4,5-cde]1,2-dithiin has shown promise is in biotechnology. Researchers have explored its potential as a drug delivery agent due to its ability to encapsulate hydrophobic molecules within its structure. This property could be leveraged to develop targeted drug delivery systems with enhanced bioavailability. Preliminary experiments have indicated that the compound can effectively encapsulate small molecule drugs without compromising their therapeutic efficacy.

The environmental impact of phenanthro[4,5-cde]1,2-dithiin has also been a topic of interest. Studies have shown that this compound exhibits biodegradability under specific conditions, reducing concerns about its long-term persistence in ecosystems. However, further research is needed to fully understand its environmental fate and potential risks associated with large-scale production and use.

In conclusion, phenanthro[4,5-cde]1,2-dithiin (CAS No. 129449-57-6) represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable electronic properties make it an attractive candidate for advancing technologies in electronics, energy storage, and biotechnology. As research continues to uncover new insights into its properties and capabilities